Cas no 389604-97-1 (5-Pyrimidinecarbonitrile,4-(cyclopropylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-)

• Product Name: 5-Pyrimidinecarbonitrile,4-(cyclopropylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• CAS No: 389604-97-1
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 1496293
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile,4-(cyclopropylamino)-2-[[4-(methylsulfonyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-(cyclopropylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• 5-Pyrimidinecarbonitrile, 4-(cyclopropylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-

• Inchi： 1S/C15H15N5O2S/c1-23(21,22)13-6-4-12(5-7-13)19-15-17-9-10(8-16)14(20-15)18-11-2-3-11/h4-7,9,11H,2-3H2,1H3,(H2,17,18,19,20)
• InChI Key： ZHMMEIFAGDPKQU-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(S(C)(=O)=O)C=C2)=NC=C(C#N)C(NC2CC2)=N1

Computed Properties

• Exact Mass: 329.09485

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 652.6±65.0 °C(Predicted)
• PSA: 107.77
• pka: 1.91±0.10(Predicted)